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Compound of Interest

Compound Name: Alogliptin

Cat. No.: B1666894 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on optimizing Alogliptin dosage for patients with renal impairment.

The information is presented in a question-and-answer format to directly address specific

issues that may be encountered during experimental and clinical research.

Frequently Asked Questions (FAQs)
Q1: What is the standard dosage of Alogliptin in adult patients with normal renal function?

The recommended dosage of Alogliptin for adult patients with normal renal function or mild

renal impairment is 25 mg taken orally once daily.[1][2][3] This dosage can be administered

with or without food.[2]

Q2: How should the dosage of Alogliptin be adjusted for patients with renal impairment?

Dosage adjustments for Alogliptin are crucial for patients with moderate to severe renal

impairment to avoid drug accumulation and potential adverse effects.[4] Renal function should

be assessed before initiating Alogliptin and periodically thereafter.[1][2] The recommended

dosage adjustments are summarized in the table below.

Q3: What is the rationale for reducing the Alogliptin dosage in patients with renal impairment?

Alogliptin is primarily eliminated from the body through the kidneys, with 60% to 71% of the

dose excreted as unchanged drug in the urine.[1] In patients with renal impairment, the
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clearance of Alogliptin is reduced, leading to increased plasma concentrations of the drug.[5]

[6] Pharmacokinetic studies have shown that the area under the curve (AUC), a measure of

total drug exposure, increases as renal function declines.[5][7] To maintain systemic drug

exposure at a level comparable to that in patients with normal renal function, the dosage must

be reduced.[6]

Q4: Are there specific recommendations for patients with end-stage renal disease (ESRD) or

those on dialysis?

Yes, for patients with severe renal impairment (CrCl <30 mL/min) or end-stage renal disease

(ESRD) requiring hemodialysis, the recommended dose of Alogliptin is 6.25 mg once daily.[1]

[2][8][9] Alogliptin can be administered without regard to the timing of hemodialysis.[1][2][8]

The use of Alogliptin in patients undergoing peritoneal dialysis has not been studied.[1][8]

Troubleshooting Guide
Problem: Unexpected variability in patient response to adjusted Alogliptin dosage.

Possible Cause 1: Inaccurate assessment of renal function.

Troubleshooting: Ensure that creatinine clearance (CrCl) or estimated glomerular filtration

rate (eGFR) is calculated accurately using appropriate and consistent formulas (e.g.,

Cockcroft-Gault or MDRD). Consider that CrCl can fluctuate, and periodic reassessment is

necessary.[1][2]

Possible Cause 2: Co-administration of other medications.

Troubleshooting: Review the patient's concomitant medications. While Alogliptin has a

low potential for clinically significant drug-drug interactions, other medications that affect

renal function could indirectly impact Alogliptin clearance.

Possible Cause 3: Individual patient variability.

Troubleshooting: Factors such as age, weight, and co-morbidities can influence drug

pharmacokinetics.[6][10] Population pharmacokinetic models can be a useful tool to

simulate and understand the sources of variability and to guide dose individualization.[6]

[10]
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Problem: Hypoglycemia is observed after initiating Alogliptin in a patient with renal

impairment.

Possible Cause: Concomitant use of insulin or insulin secretagogues (e.g., sulfonylureas).

Troubleshooting: When Alogliptin is used in combination with insulin or insulin

secretagogues, the risk of hypoglycemia is increased.[2][8] A lower dose of the insulin or

insulin secretagogue may be required.[2][8]

Data Presentation
Table 1: Recommended Dosage of Alogliptin Based on Renal Function

Degree of Renal
Impairment

Creatinine Clearance
(CrCl)

Recommended Alogliptin
Dosage

Normal to Mild ≥60 mL/min 25 mg once daily[1][2][3][8]

Moderate ≥30 to <60 mL/min
12.5 mg once daily[1][2][3][8]

[9]

Severe ≥15 to <30 mL/min
6.25 mg once daily[1][2][3][8]

[9]

End-Stage Renal Disease

(ESRD)

<15 mL/min or requiring

hemodialysis

6.25 mg once daily[1][2][8][9]

[11]

Table 2: Pharmacokinetic Parameters of Alogliptin in Relation to Renal Function

Renal Function Approximate Increase in Alogliptin AUC

Mild Impairment (CrCl 60 to <90 mL/min) 1.2-fold[1]

Moderate Impairment (CrCl 30 to <60 mL/min) 2-fold[1]

Severe Impairment (CrCl <30 mL/min) 3.2-fold[5]

End-Stage Renal Disease (on dialysis) 3.8-fold[5]
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Experimental Protocols
Protocol: Single-Dose Pharmacokinetic Study of Alogliptin in Subjects with Varying Degrees of

Renal Function

Objective: To evaluate the effect of renal impairment on the pharmacokinetic profile of a

single oral dose of Alogliptin.

Study Design: A single-dose, open-label, parallel-group study.

Study Population:

Healthy subjects with normal renal function (CrCl ≥ 90 mL/min).

Subjects with mild renal impairment (CrCl ≥60 to <90 mL/min).

Subjects with moderate renal impairment (CrCl ≥30 to <60 mL/min).

Subjects with severe renal impairment (CrCl <30 mL/min).

Subjects with end-stage renal disease (ESRD) on hemodialysis.

Methodology:

Administer a single oral dose of Alogliptin (e.g., 50 mg, as used in initial studies, though

lower doses would be used for dose-finding in impaired subjects) to all participants after

an overnight fast.[1]

Collect serial blood samples at predefined time points (e.g., pre-dose, and at 0.5, 1, 1.5, 2,

3, 4, 6, 8, 12, 24, 48, and 72 hours post-dose).

Process blood samples to separate plasma and store at -70°C until analysis.

Analyze plasma samples for Alogliptin concentrations using a validated bioanalytical

method (e.g., LC-MS/MS).

Calculate pharmacokinetic parameters including Cmax (maximum plasma concentration),

Tmax (time to Cmax), AUC (area under the plasma concentration-time curve), and t1/2
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(terminal half-life) for each group.

For subjects on hemodialysis, conduct the study on a non-dialysis day and, if feasible,

measure Alogliptin concentrations before and after a dialysis session to determine the

extent of drug removal.[5]

Data Analysis: Compare the pharmacokinetic parameters between the renal impairment

groups and the healthy control group to determine the impact of renal function on Alogliptin
disposition.
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Caption: Mechanism of action of Alogliptin as a DPP-4 inhibitor.
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Caption: Workflow for a pharmacokinetic study of Alogliptin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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